Cas no 749898-01-9 (1-Pyrrolidineethanamine,2,5-dimethyl-,(2R,5R)-(9CI))

• Product Name: 1-Pyrrolidineethanamine,2,5-dimethyl-,(2R,5R)-(9CI)
• CAS No: 749898-01-9
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 561510
• Update Time: 2023-03-29

1-Pyrrolidineethanamine,2,5-dimethyl-,(2R,5R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanamine,2,5-dimethyl-, (2R,5R)-
• 1-Amino-2-((2R,5R)-2,5-dimethylpyrrolidin-1-yl)ethane
• 1-Pyrrolidineethanamine,2,5-dimethyl-,(2R,5R)-(9CI)

• Inchi： 1S/C8H18N2/c1-7-3-4-8(2)10(7)6-5-9/h7-8H,3-6,9H2,1-2H3/t7-,8-/m1/s1
• InChI Key： WUMUXVGYNZRIEP-HTQZYQBOSA-N
• SMILES： N1(CCN)[C@H](C)CC[C@H]1C

Computed Properties

• Exact Mass: 142.147
• Monoisotopic Mass: 142.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2